Cas no 392289-90-6 (N-2-chloro-5-(trifluoromethyl)phenyl-4-(2,5-dioxopyrrolidin-1-yl)benzamide)
N-2-chloro-5-(trifluoromethyl)phenyl-4-(2,5-dioxopyrrolidin-1-yl)benzamide Chemical and Physical Properties
Names and Identifiers
-
- N-2-chloro-5-(trifluoromethyl)phenyl-4-(2,5-dioxopyrrolidin-1-yl)benzamide
- N-(2-chloro-5-(trifluoromethyl)phenyl)-4-(2,5-dioxopyrrolidin-1-yl)benzamide
- Benzamide, N-[2-chloro-5-(trifluoromethyl)phenyl]-4-(2,5-dioxo-1-pyrrolidinyl)-
- F0412-0066
- AKOS024576485
- 392289-90-6
- N-[2-chloro-5-(trifluoromethyl)phenyl]-4-(2,5-dioxopyrrolidin-1-yl)benzamide
-
- Inchi: 1S/C18H12ClF3N2O3/c19-13-6-3-11(18(20,21)22)9-14(13)23-17(27)10-1-4-12(5-2-10)24-15(25)7-8-16(24)26/h1-6,9H,7-8H2,(H,23,27)
- InChI Key: WYYQJATXPIBXQO-UHFFFAOYSA-N
- SMILES: ClC1C=CC(C(F)(F)F)=CC=1NC(C1C=CC(=CC=1)N1C(CCC1=O)=O)=O
Computed Properties
- Exact Mass: 396.0488544g/mol
- Monoisotopic Mass: 396.0488544g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 27
- Rotatable Bond Count: 3
- Complexity: 589
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 66.5Ų
N-2-chloro-5-(trifluoromethyl)phenyl-4-(2,5-dioxopyrrolidin-1-yl)benzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0412-0066-2μmol |
N-[2-chloro-5-(trifluoromethyl)phenyl]-4-(2,5-dioxopyrrolidin-1-yl)benzamide |
392289-90-6 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0412-0066-5μmol |
N-[2-chloro-5-(trifluoromethyl)phenyl]-4-(2,5-dioxopyrrolidin-1-yl)benzamide |
392289-90-6 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0412-0066-10μmol |
N-[2-chloro-5-(trifluoromethyl)phenyl]-4-(2,5-dioxopyrrolidin-1-yl)benzamide |
392289-90-6 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0412-0066-20μmol |
N-[2-chloro-5-(trifluoromethyl)phenyl]-4-(2,5-dioxopyrrolidin-1-yl)benzamide |
392289-90-6 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0412-0066-1mg |
N-[2-chloro-5-(trifluoromethyl)phenyl]-4-(2,5-dioxopyrrolidin-1-yl)benzamide |
392289-90-6 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0412-0066-2mg |
N-[2-chloro-5-(trifluoromethyl)phenyl]-4-(2,5-dioxopyrrolidin-1-yl)benzamide |
392289-90-6 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0412-0066-3mg |
N-[2-chloro-5-(trifluoromethyl)phenyl]-4-(2,5-dioxopyrrolidin-1-yl)benzamide |
392289-90-6 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0412-0066-4mg |
N-[2-chloro-5-(trifluoromethyl)phenyl]-4-(2,5-dioxopyrrolidin-1-yl)benzamide |
392289-90-6 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0412-0066-5mg |
N-[2-chloro-5-(trifluoromethyl)phenyl]-4-(2,5-dioxopyrrolidin-1-yl)benzamide |
392289-90-6 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0412-0066-10mg |
N-[2-chloro-5-(trifluoromethyl)phenyl]-4-(2,5-dioxopyrrolidin-1-yl)benzamide |
392289-90-6 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
N-2-chloro-5-(trifluoromethyl)phenyl-4-(2,5-dioxopyrrolidin-1-yl)benzamide Related Literature
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
Additional information on N-2-chloro-5-(trifluoromethyl)phenyl-4-(2,5-dioxopyrrolidin-1-yl)benzamide
Introduction to N-2-chloro-5-(trifluoromethyl)phenyl-4-(2,5-dioxopyrrolidin-1-yl)benzamide (CAS No. 392289-90-6)
N-2-chloro-5-(trifluoromethyl)phenyl-4-(2,5-dioxopyrrolidin-1-yl)benzamide
is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 392289-90-6, represents a novel class of molecules with potential applications in the treatment of various diseases. The unique structural features of this compound, particularly its trifluoromethyl and dioxopyrrolidinyl substituents, contribute to its distinctive chemical properties and biological activities.
The synthesis of N-2-chloro-5-(trifluoromethyl)phenyl-4-(2,5-dioxopyrrolidin-1-yl)benzamide involves a multi-step process that requires precise control over reaction conditions and reagent selection. The presence of the chloro and trifluoromethyl groups in the aromatic ring enhances the compound's lipophilicity, which is a critical factor in drug absorption and distribution. Additionally, the dioxopyrrolidinyl moiety introduces a heterocyclic structure that is known to interact with biological targets in a specific manner.
In recent years, there has been growing interest in the development of molecules that can modulate enzyme activity and signaling pathways associated with diseases such as cancer, inflammation, and neurodegenerative disorders. N-2-chloro-5-(trifluoromethyl)phenyl-4-(2,5-dioxopyrrolidin-1-yl)benzamide has shown promise in preclinical studies as a potential inhibitor of key enzymes involved in these pathways. Its ability to selectively interact with biological targets makes it a valuable candidate for further investigation.
The compound's structure also suggests potential applications in the development of antiviral agents. The combination of the trifluoromethyl group and the heterocyclic ring system may contribute to its ability to disrupt viral replication processes. This has been supported by preliminary studies that indicate the compound exhibits inhibitory activity against certain viral enzymes. Further research is needed to fully elucidate its mechanism of action and optimize its efficacy.
The pharmacokinetic properties of N-2-chloro-5-(trifluoromethyl)phenyl-4-(2,5-dioxopyrrolidin-1-yl)benzamide are also of considerable interest. Studies have shown that the compound exhibits good oral bioavailability and moderate metabolic stability, suggesting its potential for therapeutic use. However, additional investigations are required to assess its safety profile and identify any potential side effects. These studies will be crucial in determining whether this compound can progress to clinical trials.
The synthesis and characterization of this compound have been facilitated by advancements in synthetic chemistry and analytical techniques. Modern methods such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry have enabled researchers to obtain detailed structural information and confirm the purity of the compound. These tools are essential for ensuring that the final product meets the stringent requirements for pharmaceutical applications.
The development of new drugs is a complex process that involves extensive testing and validation. N-2-chloro-5-(trifluoromethyl)phenyl-4-(2,5-dioxopyrrolidin-1-yl)benzamide represents an important step forward in this process. Its unique structure and promising biological activities make it a compelling candidate for further research. As more data becomes available, it will be possible to refine our understanding of its potential applications and explore new avenues for therapeutic development.
In conclusion, N-2-chloro-5-(trifluoromethyl)phenyl-4-(2,5-dioxopyrrolidin-1-yl)benzamide (CAS No. 392289-90-6) is a novel chemical entity with significant potential in pharmaceutical research. Its distinctive structural features and promising biological activities make it an attractive candidate for further investigation. As research continues to uncover new insights into its properties and mechanisms of action, this compound may play a vital role in the development of new treatments for various diseases.
392289-90-6 (N-2-chloro-5-(trifluoromethyl)phenyl-4-(2,5-dioxopyrrolidin-1-yl)benzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)